Cas no 76696-77-0 (3H-Pyrrolo[1,2-a]imidazol-3-one,2,5,6,7-tetrahydro-2-(1-methylethyl)-6-phenyl-)

• Product Name: 3H-Pyrrolo[1,2-a]imidazol-3-one,2,5,6,7-tetrahydro-2-(1-methylethyl)-6-phenyl-
• CAS No: 76696-77-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 574484
• PubChem ID: 3059512
• Update Time: 2025-04-19

3H-Pyrrolo[1,2-a]imidazol-3-one,2,5,6,7-tetrahydro-2-(1-methylethyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[1,2-a]imidazol-3-one,2,5,6,7-tetrahydro-2-(1-methylethyl)-6-phenyl-
• 2,5,6,7-Tetrahydro-2-(1-methylethyl)-6-phenyl-3H-pyrrolo(1,2-a)imidazo l-3-one
• 6-phenyl-2-propan-2-yl-2,5,6,7-tetrahydropyrrolo[1,2-a]imidazol-3-one
• DTXSID70998006
• 3H-Pyrrolo(1,2-a)imidazol-3-one, 2,5,6,7-tetrahydro-2-(1-methylethyl)-6-phenyl-
• 2,5,6,7-Tetrahydro-2-(1-methylethyl)-6-phenyl-3H-pyrrolo(1,2-a)imidazol-3-one
• 6-Phenyl-2-(propan-2-yl)-2,5,6,7-tetrahydro-3H-pyrrolo[1,2-a]imidazol-3-one
• 76696-77-0

• Inchi： 1S/C15H18N2O/c1-10(2)14-15(18)17-9-12(8-13(17)16-14)11-6-4-3-5-7-11/h3-7,10,12,14H,8-9H2,1-2H3
• InChI Key： QPTIGEGEOUALSJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)N=C2CC(C3C=CC=CC=3)CN21

Computed Properties

• Exact Mass: 242.142
• Monoisotopic Mass: 242.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 357.9°C at 760 mmHg
• Flash Point: 170.2°C
• Refractive Index: 1.635